Cas no 1805136-12-2 (3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide)

• Product Name: 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide
• CAS No: 1805136-12-2
• MF: C₇H₆F₃N₃O₆S
• MW: 317.19925069809
• CID: 4840644
• Update Time: 2025-10-29

3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide

• Inchi： 1S/C7H6F3N3O6S/c1-18-3-2-4(19-7(8,9)10)6(20(11,16)17)12-5(3)13(14)15/h2H,1H3,(H2,11,16,17)
• InChI Key： UKCPMALBBXWOCR-UHFFFAOYSA-N
• SMILES： S(C1C(=CC(=C([N+](=O)[O-])N=1)OC)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 458
• XLogP3: 1.1
• Topological Polar Surface Area: 146

Additional information on 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide

3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide: A Comprehensive Overview

The compound 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide, identified by the CAS number 1805136-12-2, is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with methoxy, nitro, trifluoromethoxy, and sulfonamide groups. The combination of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide in the field of agrochemistry. Researchers have explored its role as a herbicide, demonstrating remarkable efficacy against a wide range of weeds. The sulfonamide group, in particular, has been shown to enhance the compound's ability to inhibit specific enzymatic pathways critical for plant growth. This makes it a promising candidate for developing next-generation herbicides that are both effective and environmentally friendly.

In addition to its agricultural applications, this compound has also garnered attention in the pharmaceutical industry. The trifluoromethoxy group is known for its electron-withdrawing properties, which can significantly influence the molecule's pharmacokinetic profile. Recent investigations have focused on its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting inflammatory pathways. The nitro group further enhances the compound's versatility, enabling it to participate in various redox reactions that are crucial in drug design.

The synthesis of 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide involves a multi-step process that requires precise control over reaction conditions. Key steps include the introduction of the trifluoromethoxy group via electrophilic substitution and the subsequent installation of the sulfonamide moiety through nucleophilic aromatic substitution. These reactions are optimized to ensure high yields and purity, which are essential for maintaining the compound's bioactivity and stability.

From a structural standpoint, the pyridine ring serves as a central framework, with each substituent contributing uniquely to the molecule's properties. The methoxy group introduces electron-donating effects, which can influence reactivity and solubility. Meanwhile, the nitro group acts as an electron-withdrawing substituent, enhancing the molecule's electrophilic character and reactivity in certain transformations. Together, these features make 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide a versatile building block in organic synthesis.

Recent advancements in computational chemistry have also shed light on the electronic structure of this compound. Quantum mechanical calculations reveal that the sulfonamide group significantly alters the molecule's conjugation patterns, influencing its UV-vis absorption properties. This insight is valuable for applications in materials science, where such compounds can be used as chromophores in advanced optical materials.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide. Results indicate that under controlled conditions, the compound exhibits moderate biodegradation rates, suggesting that it can be safely integrated into agricultural practices without posing significant risks to ecosystems. However, further research is needed to fully understand its long-term environmental effects.

The future prospects for this compound are bright, with ongoing research exploring its potential in diverse areas such as catalysis and material science. Its unique combination of functional groups makes it an ideal candidate for developing innovative solutions across multiple industries. As research continues to uncover new applications and optimize its synthesis pathways, 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-sulfonamide is poised to play a pivotal role in advancing modern chemistry.